Cas no 81601-33-4 (3-Deaza-C-ado)
3-Deaza-C-ado structure
Product Name:3-Deaza-C-ado
CAS No:81601-33-4
MF:C12H16N4O3
MW:264.280442237854
CID:723141
PubChem ID:44144514
Update Time:2024-03-01
3-Deaza-C-ado Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-,(1R,2S,3R,5R)-rel-
- carbocyclic 3-deazaadenosine
- 3-Deaza-C-ado
- 1,2-Cyclopentanediol, 3-(4-amino-1H-imidazo(4,5-c)pyridin-1-yl)-5-(hydroxymethyl)-, (1alpha,2alpha,3beta,5beta)-(+-)-
- 3-(Hydroxymethyl)-5-(4-imino-4,5-dihydro-1H-imidazo[4,5-c]pyridin-1-yl)cyclopentane-1,2-diol
-
- Inchi: 1S/C12H16N4O3/c13-12-9-7(1-2-14-12)16(5-15-9)8-3-6(4-17)10(18)11(8)19/h1-2,5-6,8,10-11,17-19H,3-4H2,(H2,13,14)/t6-,8+,10-,11+/m0/s1
- InChI Key: XNJHAZWZQGXOSC-BLMCLJNJSA-N
- SMILES: O[C@H]1[C@H]([C@H](CO)C[C@H]1N1C=NC2C(N)=NC=CC1=2)O
Computed Properties
- Exact Mass: 264.122
- Monoisotopic Mass: 264.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117
- XLogP3: -1
Experimental Properties
- Density: 1.77
- Boiling Point: 588.4°C at 760 mmHg
- Flash Point: 309.7°C
- Refractive Index: 1.816
3-Deaza-C-ado Suppliers
NewCan Biotech Limited
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(CAS:81601-33-4)3-Deaza-(±)-aristeromycin
Order Number:NC18885
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
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3-Deaza-C-ado Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Recommended suppliers
NewCan Biotech Limited
(CAS:81601-33-4)3-Deaza-(±)-aristeromycin
Purity:97%
Quantity:10g
Price ($):Inquiry